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Compound of Interest

Compound Name: N-Boc-5-Bromoanthranilic acid

Cat. No.: B1300229

A Technical Guide to the Spectroscopic Data of N-Boc-5-bromoanthranilic Acid

This technical guide provides a comprehensive overview of the spectroscopic data for N-Boc-
5-bromoanthranilic acid, a compound of interest for researchers, scientists, and professionals
in the field of drug development. This document presents available and predicted spectroscopic
data, detailed experimental protocols, and a workflow for its synthesis and analysis.

Spectroscopic Data

The following tables summarize the nuclear magnetic resonance (NMR), infrared (IR), and
mass spectrometry (MS) data for N-Boc-5-bromoanthranilic acid. It is important to note that a
complete, experimentally verified dataset for N-Boc-5-bromoanthranilic acid is not readily
available in the public domain. Therefore, the NMR data presented here are predicted based
on the known spectral data of the parent compound, 5-bromoanthranilic acid, and the typical
effects of the N-Boc protecting group. The IR and MS data are based on experimental findings
for 5-bromoanthranilic acid and predicted changes upon N-Boc protection.

Table 1: Predicted *H NMR Spectroscopic Data for N-
Boc-5-bromoanthranilic acid
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~10-12 Singlet (broad) 1H -COOH
~8.0 Doublet 1H Ar-H
~7.6 Doublet of doublets 1H Ar-H
~7.0 Doublet 1H Ar-H
~1.5 Singlet 9H -C(CHs)s

Solvent: DMSO-ds

Table 2: Predicted **C NMR Spectroscopic Data for N-
BoC-5.1 I ili i

Chemical Shift (6, ppm) Assighment
>170 -COOH
~152 -C=0 (Boc)
~140 Ar-C

~135 Ar-C

~125 Ar-C

~120 Ar-C

~115 Ar-C

~110 Ar-C

~80 -C(CHs)3
~28 -C(CHs)s

Solvent: DMSO-de

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1300229?utm_src=pdf-body
https://www.benchchem.com/product/b1300229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 3: IR Spectroscopic Data for 5-Bromoanthranilic
Acid and Predicted Data for N-Boc-5-bromoanthranilic
acid

. . Predicted N-Boc-5-
. 5-Bromoanthranilic Acid . .
Functional Group bromoanthranilic acid

(cm™)[1][2]

(cm™)

~3350 (N-H stretch of
N-H Stretch 3497, 3383

carbamate)
O-H Stretch (Carboxylic Acid) Broad, ~3000-2500 Broad, ~3000-2500
C=0 Stretch (Carboxylic Acid) 1675 ~1700
C=0 Stretch (Boc group) - ~1725
Aromatic C=C Stretch 1616, 1587, 1548 ~1600, ~1580, ~1550

Table 4: Mass Spectrometry Data for 5-Bromoanthranilic

Acid
lon mlz
[M]* 215/217 (due to Br isotopes)
M-H20]* 197/199
[ ]

Note: For N-Boc-5-bromoanthranilic acid, the molecular ion peak [M]* would be expected at
m/z 315/317.

Experimental Protocols

The following are detailed methodologies for the synthesis of N-Boc-5-bromoanthranilic acid
and its spectroscopic characterization.

Synthesis of N-Boc-5-bromoanthranilic acid

This procedure is a general method for the N-Boc protection of an amino acid.[3]
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» Dissolution: Dissolve 5-bromoanthranilic acid in a suitable solvent such as tetrahydrofuran
(THF).

o Addition of Reagents: To the solution, add di-tert-butyl dicarbonate (Boc20) (1.0 equivalent)
and a base such as triethylamine (NEt3) (1.2 equivalents).

e Reaction: Stir the reaction mixture at room temperature overnight.

o Work-up: Concentrate the reaction mixture under reduced pressure. The crude product can
then be purified by flash column chromatography.

NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of the purified N-Boc-5-
bromoanthranilic acid in about 0.7 mL of deuterated dimethyl sulfoxide (DMSO-ds).

» Data Acquisition: Record the *H and 3C NMR spectra on a 400 MHz or higher field NMR
spectrometer.

o Data Processing: Process the acquired data using appropriate software. Chemical shifts are
reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal
standard.

Infrared (IR) Spectroscopy

o Sample Preparation: Prepare the sample as a KBr pellet or by using an Attenuated Total
Reflectance (ATR) accessory.

o Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)
spectrometer over a range of 4000-400 cm1.

o Data Analysis: Identify the characteristic absorption bands corresponding to the functional
groups present in the molecule.

Mass Spectrometry

o Sample Preparation: Dissolve a small amount of the sample in a suitable solvent, such as
methanol or acetonitrile.
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« Data Acquisition: Acquire the mass spectrum using an electrospray ionization (ESI) mass

spectrometer.

+ Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion and major

fragment ions.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and spectroscopic
analysis of N-Boc-5-bromoanthranilic acid.
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Caption: Workflow for the synthesis and spectroscopic analysis of N-Boc-5-bromoanthranilic

acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic data for N-Boc-5-bromoanthranilic acid
(NMR, IR, Mass Spec)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300229#spectroscopic-data-for-n-boc-5-
bromoanthranilic-acid-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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